Cas no 1956319-24-6 (Ethyl 2,4-dichloroquinazoline-8-carboxylate)

• Product Name: Ethyl 2,4-dichloroquinazoline-8-carboxylate
• CAS No: 1956319-24-6
• MF: C₁₁H₈Cl₂N₂O₂
• MW: 271.099420547485
• CID: 4673547
• Update Time: 2025-06-08

Ethyl 2,4-dichloroquinazoline-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,4-dichloroquinazoline-8-carboxylate
• AX8260706

• Inchi： 1S/C11H8Cl2N2O2/c1-2-17-10(16)7-5-3-4-6-8(7)14-11(13)15-9(6)12/h3-5H,2H2,1H3
• InChI Key： MCCGORHEDCGBGC-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CC=C(C(=O)OCC)C2=NC(=N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 291
• Topological Polar Surface Area: 52.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on Ethyl 2,4-dichloroquinazoline-8-carboxylate

Comprehensive Overview of Ethyl 2,4-dichloroquinazoline-8-carboxylate (CAS No. 1956319-24-6)

Ethyl 2,4-dichloroquinazoline-8-carboxylate (CAS No. 1956319-24-6) is a high-value quinazoline derivative widely utilized in pharmaceutical and agrochemical research. This compound belongs to the heterocyclic family, characterized by its unique chlorinated quinazoline backbone and ester functional group. Its molecular structure, featuring two chlorine atoms at positions 2 and 4, along with an ethyl carboxylate at position 8, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly focusing on this compound due to its potential applications in drug discovery and crop protection.

The growing interest in Ethyl 2,4-dichloroquinazoline-8-carboxylate aligns with the surge in demand for small-molecule therapeutics and sustainable agrochemicals. Recent studies highlight its role in modulating enzyme inhibition, particularly in targeting kinase pathways relevant to oncology and inflammation. Additionally, its structural flexibility allows for further derivatization, making it a cornerstone in medicinal chemistry projects. The compound’s CAS No. 1956319-24-6 is frequently searched in academic and industrial databases, reflecting its prominence in high-throughput screening and lead optimization.

From an industrial perspective, Ethyl 2,4-dichloroquinazoline-8-carboxylate is synthesized through multistep organic reactions, often involving Pd-catalyzed cross-coupling or nucleophilic substitution. Its purity and stability are critical for reproducibility in preclinical studies, driving advancements in analytical chromatography techniques like HPLC and LC-MS. Environmental considerations also play a role, with researchers exploring green chemistry approaches to minimize waste during production.

In the context of AI-driven drug design, CAS No. 1956319-24-6 has emerged as a benchmark compound for training predictive algorithms. Machine learning models leverage its structure-activity relationships (SAR) to accelerate the discovery of novel quinazoline-based inhibitors. This intersection of computational chemistry and experimental validation underscores the compound’s relevance in modern biotechnology pipelines.

Frequently asked questions about Ethyl 2,4-dichloroquinazoline-8-carboxylate include its solubility profile, storage conditions, and compatibility with common reagents. Suppliers often highlight its availability in bulk quantities for scale-up synthesis, catering to the needs of contract research organizations (CROs). As regulatory frameworks evolve, compliance with REACH and GMP standards ensures its safe handling in laboratory settings.

Looking ahead, the compound’s potential extends to personalized medicine, where its derivatives could target rare genetic disorders. Collaborative efforts between academia and industry continue to explore its mechanistic pathways, paving the way for breakthroughs in precision agriculture and biopharmaceuticals. With its CAS No. 1956319-24-6 firmly established in scientific literature, Ethyl 2,4-dichloroquinazoline-8-carboxylate remains a focal point for innovation in life sciences.